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Compound of Interest

Compound Name: CK2-IN-4

Cat. No.: B10812075

Application Notes and Protocols for CK2-IN-4

For Researchers, Scientists, and Drug Development Professionals

Introduction

CK2-IN-4, also known as Casein Kinase Il Inhibitor IV, is a potent, ATP-competitive inhibitor of
protein kinase CK2 with an IC50 of 9 nM.[1] It has been identified as a small-molecule inducer
of epidermal keratinocyte differentiation.[1] Due to its role in fundamental cellular processes,
CK2 is a significant target in various therapeutic areas, including oncology. This document
provides detailed information on the solubility of CK2-IN-4 and comprehensive protocols for the
preparation of stock solutions to ensure accurate and reproducible experimental results.

Physicochemical Properties

Property Value Reference
Synonyms Casein Kinase Il Inhibitor 1V [2][3]

CAS Number 863598-09-8 [4]
Molecular Formula C24H23N503

Molecular Weight 429.47 g/mol

Solubility Data
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The solubility of CK2-IN-4 has been determined in various solvents. It is highly soluble in
Dimethyl Sulfoxide (DMSO) but exhibits limited solubility in aqueous solutions. For many kinase
inhibitors, ethanol can serve as an alternative solvent for stock solution preparation.

Solvent Solubility Remarks Reference

Sonication may be

required. Some
>33.33 mg/mL (=
DMSO sources report
77.61 mM) .
solubility up to 70

mg/mL.

ATP-competitive
kinase inhibitors often
) exhibit some solubility
Ethanol Data not available ) -
in ethanol. Empirical
determination is

recommended.

Direct dissolution in

aqueous buffers is

challenging. Dilution

_ from a DMSO stock is

PBS (pH 7.2) Sparingly soluble

the recommended

method for preparing

aqueous working

solutions.

Stock Solution Preparation Protocols

Proper preparation of stock solutions is critical for experimental accuracy. The following
protocols provide guidelines for preparing CK2-IN-4 stock solutions.

Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO

Materials:
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CK2-IN-4 (CAS: 863598-09-8) powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile, amber, or light-protecting polypropylene or glass vials

Calibrated analytical balance and weighing paper/boat

Vortex mixer and/or sonicator

Procedure:

Equilibrate: Allow the CK2-IN-4 vial to equilibrate to room temperature before opening to
prevent condensation.

o Weighing: Tare the analytical balance with the weighing vessel. Carefully weigh the desired
amount of CK2-IN-4 powder. For 1 mL of a 10 mM stock solution, weigh out 4.295 mg of
CK2-IN-4.

o Dissolution: Add the weighed CK2-IN-4 to a sterile vial. Add the appropriate volume of
anhydrous DMSO. For a 10 mM solution with 4.295 mg of the compound, add 1 mL of
DMSO.

e Mixing: Tightly cap the vial and vortex thoroughly until the solid is completely dissolved. If
necessary, sonicate the vial in a water bath for short intervals to aid dissolution.

o Storage: Aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw
cycles. Store aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term
storage (up to 6 months).

Protocol 2: Preparation of Working Solutions in
Aqueous Buffers (e.g., PBS)

Due to the low aqueous solubility of CK2-IN-4, it is recommended to prepare working solutions
by diluting a high-concentration DMSO stock solution.

Materials:
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e 10 mM CK2-IN-4 stock solution in DMSO

o Sterile Phosphate-Buffered Saline (PBS), pH 7.2, or other aqueous buffer
» Sterile polypropylene tubes

Procedure:

 Intermediate Dilution (Optional but Recommended): To minimize precipitation, perform a
serial dilution. For example, dilute the 10 mM DMSO stock solution 1:10 in DMSO to obtain a
1 mM intermediate stock.

 Final Dilution: Add the desired volume of the DMSO stock (or intermediate stock) to the
agueous buffer. For instance, to prepare a 10 uM working solution in 1 mL of PBS, add 1 pL
of the 10 mM DMSO stock solution.

e Mixing: Immediately vortex the solution gently to ensure homogeneity.

o Usage: Use the freshly prepared aqueous working solution immediately. Do not store
agueous solutions of CK2-IN-4 for extended periods, as the compound may precipitate out
of solution.

Experimental Workflow and Signaling Pathway
Diagrams
Workflow for Stock Solution Preparation
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Figure 1. Experimental workflow for the preparation of CK2-IN-4 stock and working solutions.
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CK2 Signaling Pathway

Protein kinase CK2 is a constitutively active serine/threonine kinase that phosphorylates a vast
number of substrates, thereby regulating numerous cellular signaling pathways involved in cell
survival, proliferation, and inflammation.
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Figure 2. Simplified diagram of signaling pathways modulated by Protein Kinase CK2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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